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Compound of Interest

Compound Name: Aldicarb sulfone-13C2,d3

Cat. No.: B13441966 Get Quote

For researchers, scientists, and professionals in drug development requiring high-purity

analytical standards, Aldicarb sulfone-13C2,d3 is a critical component for isotope dilution

mass spectrometry applications. This isotopically labeled compound serves as an internal

standard for the accurate quantification of Aldicarb sulfone, a metabolite of the pesticide

Aldicarb. This guide provides an in-depth overview of commercial suppliers, their product

specifications, and a general experimental protocol for its use.

Commercial Availability
Several reputable chemical suppliers offer Aldicarb sulfone-13C2,d3 analytical standard. The

primary vendors identified include:

MedChemExpress: A supplier of research chemicals and bioactive compounds.[1][2]

Sigma-Aldrich (Merck): A leading life science and technology company.[3]

LGC Standards: A global leader in the production and distribution of reference materials.[4]

Clearsynth: A company specializing in stable isotope-labeled compounds and other chemical

standards.[5][6][7]

Gentaur: A distributor for various life science products, including those from

MedChemExpress.[8]
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Product Specifications
The following table summarizes the key quantitative data for Aldicarb sulfone-13C2,d3
available from various suppliers. Please note that specific values may vary by lot, and it is

essential to consult the Certificate of Analysis (CoA) for the most accurate information.

Specification
MedChemExpr

ess
Sigma-Aldrich Clearsynth LGC Standards

Product Number HY-17530S 733873 CS-I-00488 Varies by product

CAS Number 1261170-76-6 1261170-76-6 1261170-76-6 1261170-76-6

Molecular

Formula

C₅¹³C₂H₁₁D₃N₂O

₄S

¹³C₂C₅D₃H₁₁N₂O

₄S

C₅¹³C₂H₁₁D₃N₂O

₄S
Not specified

Molecular Weight 227.27 g/mol 227.27 g/mol 227.27 g/mol Not specified

Isotopic Purity Not specified
≥98 atom % ¹³C,

≥98 atom % D
Not specified Not specified

Chemical Purity >98% ≥98% (CP) Not specified Not specified

Physical Form Solid Solid Not specified Not specified

Storage -20°C -20°C Not specified -20°C

Solubility
10 mM in

DMSO[8]
Not specified Not specified Not specified

Experimental Protocol: Quantification of Aldicarb
Sulfone in Water by Isotope Dilution LC-MS/MS
The following is a generalized experimental protocol for the quantitative analysis of Aldicarb

sulfone in water samples using Aldicarb sulfone-13C2,d3 as an internal standard. This

method is adapted from established analytical procedures for pesticide residue analysis.[1]

1. Materials and Reagents:

Aldicarb sulfone-13C2,d3 analytical standard
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Native Aldicarb sulfone analytical standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium acetate (LC-MS grade)

Ultrapure water

Solid Phase Extraction (SPE) cartridges (e.g., HLB)

2. Standard Preparation:

Prepare a stock solution of Aldicarb sulfone-13C2,d3 (e.g., 100 µg/mL) in methanol.

Prepare a series of calibration standards by spiking known concentrations of native Aldicarb

sulfone into blank water samples.

Add a constant, known amount of the Aldicarb sulfone-13C2,d3 internal standard stock

solution to each calibration standard and to the unknown samples.

3. Sample Preparation (Solid Phase Extraction):

Acidify the water sample (e.g., with formic acid).

Condition the SPE cartridge with methanol followed by ultrapure water.

Load the water sample onto the SPE cartridge.

Wash the cartridge to remove interferences.

Elute the analytes with an appropriate solvent (e.g., acetonitrile or methanol).

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a

suitable mobile phase for LC-MS/MS analysis.
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4. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., Waters ACQUITY UPLC BEH C18)[1]

Mobile Phase: Gradient elution with a mixture of water and acetonitrile/methanol

containing a small amount of formic acid and/or ammonium acetate.

Flow Rate: Appropriate for the column dimensions.

Injection Volume: Typically 5-10 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

Monitor at least two transitions for both the native Aldicarb sulfone and the labeled internal

standard for confirmation and quantification.

5. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the native Aldicarb

sulfone to the peak area of the Aldicarb sulfone-13C2,d3 internal standard against the

concentration of the native analyte.

Determine the concentration of Aldicarb sulfone in the unknown samples by using the

response ratio from the sample and interpolating from the calibration curve.

Workflow and Pathway Diagrams
Experimental Workflow for Isotope Dilution Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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